Cas no 1619-56-3 (Ethyl 2-cyano-2-ethylbutanoate)

Ethyl 2-cyano-2-ethylbutanoate is a versatile ester compound featuring a cyano and ethyl substitution at the α-carbon. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The presence of both ester and nitrile functional groups allows for diverse reactivity, enabling applications in condensation reactions, Michael additions, and as a precursor for heterocyclic compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions ensures reliable handling and long-term usability in research and industrial processes.

Ethyl 2-cyano-2-ethylbutanoate structure

1619-56-3 structure

Product Name:Ethyl 2-cyano-2-ethylbutanoate

CAS No:1619-56-3

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD00045613

CID:210209

PubChem ID:74175

Update Time:2025-10-19

Ethyl 2-cyano-2-ethylbutanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-2-ethylbutanoate
- Butanoic acid,2-cyano-2-ethyl-, ethyl ester
- 2-Aethyl-2-cyan-buttersaeure-aethylester
- 2-cyano-2-ethyl-butanoic acid,ethyl ester
- 2-ethyl-2-cyano-butyric acid ethyl ester
- AC1L2LCG
- AC1Q4QJ7
- ALBB-010179
- CTK4D1024
- Diaethylcyanessigsaeureaethylester
- Ethyl 2-cyano-2-ethylbutyrate
- ETHYL DIETHYLCYANOACETATE
- NSC128081
- AKOS005172393
- BUTYRIC ACID, .ALPHA.-CYANO-.ALPHA.-ETHYL-, ET ESTER
- UNII-3N8BND6ESL
- DTXSID00167268
- SCHEMBL1963
- BUTYRIC ACID, 2-CYANO-2-ETHYL-, ETHYL ESTER
- 2-Cyano-2-ethylbutanoic acid ethyl ester
- EINECS 216-580-5
- AS-60271
- J-009877
- NS00025282
- CS-0312889
- NSC-128081
- Butanoic acid, 2-cyano-2-ethyl-, ethyl ester
- 1619-56-3
- NSC 128081
- ETHYL 2-ETHYL-2-CYANOBUTYRATE
- ethyl2-cyano-2-ethylbutanoate
- 3N8BND6ESL
- MFCD00045613
- DTXCID2089759
- DB-319373
- BUTYRIC ACID, ALPHA-CYANO-ALPHA-ETHYL-, ET ESTER
- MYPRYLUIKAKSET-UHFFFAOYSA-N
- STK506273
- MDL： MFCD00045613
- Inchi： 1S/C9H15NO2/c1-4-9(5-2,7-10)8(11)12-6-3/h4-6H2,1-3H3
- InChI Key： MYPRYLUIKAKSET-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C#N)(CC)CC)=O

Computed Properties

Exact Mass: 169.11035
Monoisotopic Mass: 169.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.1A^2
XLogP3: 2

Experimental Properties

Density: 0.972
Boiling Point: 214.5°Cat760mmHg
Flash Point: 90.2°C
Refractive Index: 1.434
PSA: 50.09
LogP: 1.87948

Ethyl 2-cyano-2-ethylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041010-1g	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3		1g	3152CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041010-500mg	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3		500mg	2047CNY	2021-05-07
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Apollo Scientific	OR940667-500mg	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3	95%	500mg	£285.00	2023-08-31
TRC	B126335-5mg	ethyl 2-cyano-2-ethylbutanoate	1619-56-3		5mg	$ 50.00	2022-06-07
TRC	B126335-10mg	ethyl 2-cyano-2-ethylbutanoate	1619-56-3		10mg	$ 65.00	2022-06-07
TRC	B126335-50mg	ethyl 2-cyano-2-ethylbutanoate	1619-56-3		50mg	$ 80.00	2022-06-07
abcr	AB407626-500 mg	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3		500MG	€195.40	2023-02-20
abcr	AB407626-1 g	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3		1g	€239.00	2023-04-25
abcr	AB407626-5 g	Ethyl 2-cyano-2-ethylbutanoate	1619-56-3		5g	€656.50	2023-04-25